Cas no 235104-43-5 ((1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine)

(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine is a chiral diamine ligand characterized by its rigid naphthyl and phenyl substituents, which confer high stereoselectivity in asymmetric catalysis. Its C2-symmetric structure enhances enantiocontrol in transition-metal-catalyzed reactions, particularly for hydrogenations and C–C bond formations. The naphthalene groups provide steric bulk, improving substrate discrimination, while the diphenylethane backbone ensures stability under reaction conditions. This ligand is valued for its predictable performance in producing optically active intermediates, making it useful in pharmaceutical and fine chemical synthesis. Its air and moisture stability further simplifies handling and storage compared to more sensitive chiral auxiliaries.
(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine structure
235104-43-5 structure
Product Name:(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine
CAS No:235104-43-5
MF:C36H32N2
MW:492.652688980103
MDL:MFCD32671114
CID:2952267
Update Time:2025-09-27

(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-N,N'-双(1-萘基甲基)-1,2-二苯基-1,2-乙二胺
    • (1S,2S)-N,N'-Bis(1-naphthalenylmethyl)-1,2-diphenyl-1,2-ethanediamine
    • (1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine
    • 1,2-Ethanediamine, N1,N2-bis(1-naphthalenylmethyl)-1,2-diphenyl-, (1S,2S)-
    • (1S,2S)-N,N'-bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine
    • D81057
    • (1S,2S)-N,N'-Bis(1-naphthalenylmethyl)-1,2- diphenyl-1,2-ethanediamine
    • (alphaS,betaS)-N,N'-Bis(1-naphthylmethyl)bibenzyl-alpha,beta-diamine
    • MDL: MFCD32671114
    • Inchi: 1S/C36H32N2/c1-3-15-29(16-4-1)35(37-25-31-21-11-19-27-13-7-9-23-33(27)31)36(30-17-5-2-6-18-30)38-26-32-22-12-20-28-14-8-10-24-34(28)32/h1-24,35-38H,25-26H2/t35-,36-/m0/s1
    • InChI Key: XANGKRYJCUWBHS-ZPGRZCPFSA-N
    • SMILES: N(CC1=CC=CC2C=CC=CC1=2)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NCC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 9
  • Complexity: 621
  • XLogP3: 7.9
  • Topological Polar Surface Area: 24.1

(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine Pricemore >>

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Additional information on (1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine

Compound CAS No 235104-43-5: (1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine

Introduction to CAS No 235104-43-5

The compound CAS No 235104-43-5, also known as (1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and potential applications. The molecule consists of a central ethane backbone substituted with two phenyl groups and two naphthalenylmethyl groups at the 1 and 2 positions. The stereochemistry of the compound is defined by its (1S,2S) configuration, which plays a crucial role in its physical and chemical properties.

Structural Features and Synthesis

The molecular structure of CAS No 235104-43-5 is characterized by its rigid framework and conjugated aromatic systems. The presence of naphthalene moieties introduces significant π-conjugation, which enhances the compound's electronic properties. The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of the (1S,2S) enantiomer with high optical purity.

Applications in Materials Science

In the realm of materials science, CAS No 235104-43-5 has been explored as a precursor for advanced materials such as polymer blends, nanocomposites, and self-healing polymers. Its ability to form strong intermolecular interactions makes it an ideal candidate for applications requiring enhanced mechanical strength and thermal stability. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical properties while maintaining flexibility.

Pharmaceutical Applications and Bioactivity

The compound has also shown promise in the pharmaceutical industry due to its potential as a building block for drug delivery systems. Its amphiphilic nature allows it to form micelles or vesicles that can encapsulate hydrophobic drugs. Recent studies have highlighted its ability to enhance drug solubility and bioavailability without causing cytotoxicity. Furthermore, its stereochemistry plays a critical role in determining its pharmacokinetic properties.

Recent Research Developments

Recent research on CAS No 235104-43-5 has focused on its application in catalysis, particularly in asymmetric hydrogenation reactions. The compound's chiral centers provide excellent selectivity for enantioselective reactions, making it a valuable catalyst in organic synthesis. Additionally, its use in sensor technology has been explored due to its ability to interact with specific analytes through π–π interactions.

Environmental Impact and Sustainability

In terms of environmental impact, the synthesis and application of CAS No 235104-43-5 have been evaluated for their sustainability. Researchers are actively exploring green chemistry approaches to minimize waste generation during synthesis while maximizing atom economy. The compound's biodegradability has also been studied to ensure it aligns with environmental regulations.

Conclusion

In conclusion, CAS No 235104-43-5, or (1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-diphenylethane diamine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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